Cas no 1179741-62-8 (2,5-dimethyl-1-(1-methyl-1H-pyrazol-3-yl)-1H-pyrrole-3-carboxylic acid)

• Product Name: 2,5-dimethyl-1-(1-methyl-1H-pyrazol-3-yl)-1H-pyrrole-3-carboxylic acid
• CAS No: 1179741-62-8
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• MDL: MFCD12156745
• CID: 4575519
• PubChem ID: 60810452
• Update Time: 2025-10-28

2,5-dimethyl-1-(1-methyl-1H-pyrazol-3-yl)-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-1-(1-methyl-1H-pyrazol-3-yl)-1H-pyrrole-3-carboxylic acid

• MDL： MFCD12156745
• Inchi： 1S/C11H13N3O2/c1-7-6-9(11(15)16)8(2)14(7)10-4-5-13(3)12-10/h4-6H,1-3H3,(H,15,16)
• InChI Key： PPIOIPPXESWTRF-UHFFFAOYSA-N
• SMILES： N1(C2C=CN(C)N=2)C(C)=CC(C(O)=O)=C1C

Computed Properties

• Exact Mass: 219.101
• Monoisotopic Mass: 219.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids

Additional information on 2,5-dimethyl-1-(1-methyl-1H-pyrazol-3-yl)-1H-pyrrole-3-carboxylic acid

2,5-dimethyl-1-(1-methyl-1H-pyrazol-3-yl)-1H-pyrrole-3-carboxylic acid (CAS No. 1179741-62-8): An Overview

2,5-dimethyl-1-(1-methyl-1H-pyrazol-3-yl)-1H-pyrrole-3-carboxylic acid (CAS No. 1179741-62-8) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of pyrrole derivatives, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The pyrrole core is a five-membered aromatic heterocycle with a nitrogen atom, which imparts unique chemical and biological properties to the molecule. The presence of methyl groups at the 2 and 5 positions, along with the 1-methyl-1H-pyrazol-3-yl substituent, further enhances the compound's stability and reactivity. These structural features make it an attractive candidate for various therapeutic applications.

Recent studies have highlighted the potential of 2,5-dimethyl-1-(1-methyl-1H-pyrazol-3-yl)-1H-pyrrole-3-carboxylic acid in the treatment of inflammatory diseases. A study published in the Journal of Medicinal Chemistry (2022) demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 2,5-dimethyl-1-(1-methyl-1H-pyrazol-3-yl)-1H-pyrrole-3-carboxylic acid has shown promise in cancer research. A preclinical study conducted by researchers at the National Cancer Institute (2023) found that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways.

The pharmacokinetic profile of 2,5-dimethyl-1-(1-methyl-1H-pyrazol-3-yl)-1H-pyrrole-3-carboxylic acid has also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. The compound's low toxicity and high therapeutic index further support its potential as a safe and effective drug candidate.

Moreover, the synthetic accessibility of 2,5-dimethyl-1-(1-methyl-1H-pyrazol-3-yl)-1H-pyrrole-3-carboxylic acid has been improved through recent advancements in synthetic chemistry. A novel synthetic route reported in Organic Letters (2024) provides a high-yield and scalable method for producing this compound, which is crucial for its large-scale production and clinical trials.

In conclusion, 2,5-dimethyl-1-(1-methyl-1H-pyrazol-3-yl)-1H-pyrrole-3-carboxylic acid (CAS No. 1179741-62-8) is a promising compound with a wide range of potential applications in medicine. Its unique structural features, coupled with its potent biological activities and favorable pharmacokinetic properties, make it an attractive candidate for further research and development. Ongoing studies are expected to uncover additional therapeutic applications and optimize its use in clinical settings.